2-Methyl-4-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-methyl-4-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H20N8/c1-15-13-18-20(22-7-8-28(18)25-15)27-11-9-26(10-12-27)19-5-4-17(23-24-19)16-3-2-6-21-14-16/h2-8,13-14H,9-12H2,1H3
• InChI Key: IGFUIZQBUPYFNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NN=C(C=C4)C5=CN=CC=C5
• Molecular Formula: C20H20N8
• Molecular Weight: 372.4 g/mol

Description

Pyrazolo[1,5-a]pyrazine is a class of compounds that have been studied for their potential biological activities. They are part of a larger group of compounds known as pyrazolopyrimidines, which are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.

Synthesis Analysis

The synthesis of pyrazolopyrimidines involves the reaction of various starting materials under specific conditions. The exact method can vary depending on the specific pyrazolopyrimidine being synthesized.

Molecular Structure Analysis

The molecular structure of pyrazolopyrimidines consists of a pyrazole ring fused with a pyrimidine ring. This gives these compounds unique chemical properties that can be exploited for various biological activities.

Chemical Reactions Analysis

The chemical reactions involving pyrazolopyrimidines can vary widely depending on the specific compound and the conditions under which the reaction is carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolopyrimidines can vary depending on the specific compound. These properties can include things like solubility, melting point, and stability.

Mechanism of Action

The mechanism of action of pyrazolopyrimidines can also vary depending on the specific compound. For example, some pyrazolopyrimidines have been found to inhibit CDK2, a protein kinase that is involved in cell cycle regulation.

Safety and Hazards

The safety and hazards associated with pyrazolopyrimidines can also vary depending on the specific compound. Some pyrazolopyrimidines may be toxic or hazardous, so appropriate safety precautions should be taken when handling these compounds.

Future Directions

Future research on pyrazolopyrimidines will likely continue to explore their potential biological activities and develop new methods for their synthesis. This could lead to the discovery of new drugs with improved efficacy and safety profiles.